Cas no 2680870-29-3 (6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid)

• Product Name: 6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid
• CAS No: 2680870-29-3
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 5635948
• PubChem ID: 165906521
• Update Time: 2025-10-23

6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid
• 2680870-29-3
• EN300-28283070
• 6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid

• Inchi： 1S/C11H18F3NO3/c1-10(2,3)7(5-4-6-8(16)17)15-9(18)11(12,13)14/h7H,4-6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： VEELNMXSEJLORZ-UHFFFAOYSA-N
• SMILES： FC(C(NC(CCCC(=O)O)C(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid

Recent Advances in the Study of 6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid (CAS: 2680870-29-3)

In recent years, the compound 6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid (CAS: 2680870-29-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and dimethylheptanoic acid moieties, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis and chromatography to achieve high-purity batches of the compound. Notably, the use of trifluoroacetic anhydride as a key reagent in the synthesis process has been highlighted for its role in introducing the trifluoroacetamido group, which is critical for the compound's bioactivity. These advancements in synthesis methodologies have facilitated further exploration of the compound's pharmacological properties.

Recent in vitro and in vivo studies have elucidated the biological mechanisms of 6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid. The compound has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been investigated in the context of cancer therapy, with preliminary results indicating potential anti-proliferative effects. These findings underscore the compound's versatility and its potential to address unmet medical needs in various disease areas.

In the realm of drug development, 6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid has been explored as a scaffold for the design of novel therapeutics. Structural modifications of the compound have led to derivatives with enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability. Computational modeling and molecular docking studies have further supported these efforts by providing insights into the compound's interactions with target proteins. These developments highlight the compound's potential as a lead candidate for future drug discovery programs.

Despite these promising advancements, challenges remain in the clinical translation of 6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid. Issues such as toxicity profiles, formulation stability, and scalable synthesis need to be addressed to ensure its viability as a therapeutic agent. Ongoing research is focused on optimizing these aspects, with the goal of advancing the compound into preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, 6,6-Dimethyl-5-(2,2,2-trifluoroacetamido)heptanoic acid (CAS: 2680870-29-3) represents a promising molecule in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for the development of innovative therapies targeting a range of diseases. Continued exploration of its mechanisms and applications will be essential to fully realize its potential in the field.